molecular formula C11H13NO3 B6141915 1,2-diethoxy-4-isocyanatobenzene CAS No. 87131-15-5

1,2-diethoxy-4-isocyanatobenzene

Cat. No. B6141915
CAS RN: 87131-15-5
M. Wt: 207.23 g/mol
InChI Key: UEXJDTGYMOIWDC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,2-diethoxy-4-isocyanatobenzene is a chemical compound with the molecular formula C11H13NO3 . It is used for proteomics research .


Molecular Structure Analysis

The molecular structure of 1,2-diethoxy-4-isocyanatobenzene consists of an isocyanate group (-N=C=O) attached to the 4-position of a benzene ring, which also has ethoxy groups (-OC2H5) attached to the 1 and 2 positions .


Physical And Chemical Properties Analysis

1,2-diethoxy-4-isocyanatobenzene is a solid compound . Its molecular weight is 207.23 .

Scientific Research Applications

Material Science

In material science, 1,2-diethoxy-4-isocyanatobenzene can be used to modify the surface properties of materials. For instance, it can be used to create hydrophobic surfaces or to introduce specific functional groups that can further react to tailor the material’s properties.

Each of these applications demonstrates the versatility and importance of 1,2-diethoxy-4-isocyanatobenzene in scientific research. Its reactivity and ability to form various bonds make it a valuable tool across multiple fields of study. While the search did not yield specific examples of current research, the potential applications listed are based on the general chemical properties and reactivity of isocyanate compounds .

Safety and Hazards

As with many chemical compounds, appropriate safety measures should be taken when handling 1,2-diethoxy-4-isocyanatobenzene. It’s important to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer for detailed safety and handling information .

Future Directions

The future directions of 1,2-diethoxy-4-isocyanatobenzene are not clear as it is not widely studied. It is currently used for proteomics research , and further studies could reveal more applications.

properties

IUPAC Name

1,2-diethoxy-4-isocyanatobenzene
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H13NO3/c1-3-14-10-6-5-9(12-8-13)7-11(10)15-4-2/h5-7H,3-4H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UEXJDTGYMOIWDC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=C(C=C1)N=C=O)OCC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H13NO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

207.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1,2-Diethoxy-4-isocyanatobenzene

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.